

Experimental Protocol: Sigmoidin B in PLA2-Induced Mouse Paw Edema

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Sigmoidin B

CAS No.: 87746-47-2

Cat. No.: S600236

[Get Quote](#)

This section details the application notes and a step-by-step protocol for using the PLA2-induced mouse paw edema model to evaluate the anti-inflammatory activity of **Sigmoidin B**, a natural prenylated flavanone.

- **Objective:** To evaluate the *in vivo* anti-inflammatory efficacy of **Sigmoidin B** by measuring its ability to inhibit edema formation induced by intraplantar injection of snake venom phospholipase A2 in mice.
- **Principle:** Injection of PLA2 into the rodent paw triggers a rapid inflammatory response, leading to localized edema. This process involves the release of various lipid mediators, autacoids, and pro-inflammatory substances [1]. The extent of edema reduction by a test compound is a direct measure of its anti-inflammatory potential.

Materials and Reagents

Item	Specification / Description
PLA2 Enzyme	Snake venom PLA2 (e.g., from <i>Agkistrodon piscivorus piscivorus</i>) [1].
Sigmoidin B	Prenylated flavanone isolated from <i>Erythrina sigmaidea</i> ; prepare solutions in a suitable vehicle like saline with low-concentration DMSO or Tween-80 for injection [2].
Control Compound	Cyproheptadine (antihistamine/antiserotonin agent), prepared in saline [1] [2].

Item	Specification / Description
Animals	Mice (e.g., ICR strain), typically 20-25 g body weight.
Equipment	Plethysmometer (for paw volume measurement), syringes (0.5-1 mL), needles (27-30 gauge).

Step-by-Step Procedure

• Preparation of PLA2 Solution

- Dissolve purified snake venom PLA2 in sterile physiological saline (0.9% NaCl) to a final concentration of **1 µg/20 µL** per injection [1].

• Preparation of Test and Control Compounds

- Prepare **Sigmoidin B** in an appropriate vehicle. The specific dose used in the referenced study was **5 mg/kg** [2].
- Prepare a solution of cyproheptadine (10 mg/kg) for oral administration as a reference control [1].

• Administration of Compounds

- Administer **Sigmoidin B**, vehicle, or cyproheptadine to mice via **intraperitoneal (i.p.) injection or oral gavage**. The pre-treatment time should be standardized (e.g., 60 minutes before PLA2 challenge).

• Induction of Edema

- Inject **1 µg of PLA2 in 20 µL** of saline into the subplantar tissue of the right hind paw of each mouse [1].
- **Control Group:** Inject 20 µL of saline alone into the paw of a separate group of mice.

• Measurement of Edema

- Measure the paw volume of all mice immediately before PLA2 injection (baseline, V0) and again at **60 minutes** after PLA2 injection (V60) using a plethysmometer [2].
- Calculate the increase in paw volume ($\Delta V = V60 - V0$) for each mouse.

• Data Analysis and Calculation

- Calculate the percentage inhibition of edema for the treatment groups compared to the vehicle-controlled PLA2 group using the formula below, where $\Delta V_{\text{treatment}}$ is the mean paw volume increase for the **Sigmoidin B** group, and $\Delta V_{\text{control}}$ is the mean paw volume increase for the vehicle-treated PLA2 group.

$$\text{Percentage Inhibition (\%)} = [(\Delta V_{\text{control}} - \Delta V_{\text{treatment}}) / \Delta V_{\text{control}}] \times 100$$

Expected Results and Data Interpretation


The following table summarizes the typical outcomes from this protocol, based on published data [2]:

Compound Tested	Dose	Administration Route	% Inhibition of Edema (at 60 min)	Reference Control (Cyproheptadine)
Sigmoidin B	5 mg/kg	Intraperitoneal (i.p.)	59%	74% (oral, 10 mg/kg) [2]

According to the study, **Sigmoidin B** demonstrates significant anti-edema activity, though its inhibition is lower than the reference drug cyproheptadine under the tested conditions [2]. This model is a multicomponent event influenced by histamine, serotonin, and lipid mediators, which explains the efficacy of different inhibitor types [1].

Mechanism of Action and Pathway Analysis

Sigmoidin B's anti-inflammatory activity is likely multi-faceted. The diagram below illustrates the proposed mechanism by which **Sigmoidin B** interferes with the PLA2-induced inflammatory signaling cascade.



[Click to download full resolution via product page](#)

Key Mechanistic Insights:

- **Inhibition of 5-Lipoxygenase (5-LOX):** **Sigmoidin B** has been identified as a **selective inhibitor of 5-lipoxygenase** ($IC_{50} = 31 \mu M$ for the related compound Sigmoidin A), which blocks the production of pro-inflammatory leukotrienes from arachidonic acid [2].
- **Antioxidant Capacity:** As a prenylated flavanone, **Sigmoidin B** is a potent scavenger of stable free radicals (DPPH), indicating significant antioxidant activity that can mitigate oxidative stress components of inflammation [2] [3].

- **Potential Multi-Target Action:** The incomplete inhibition of edema suggests **Sigmoidin B** may not affect all pathways (e.g., the cyclooxygenase pathway or histamine/serotonin release). Its activity differs from flavanones with single prenyl groups, highlighting structure-activity relationship importance [2].

Critical Protocol Notes for Researchers

- **Model Validation:** Always include a positive control group (e.g., cyproheptadine or indomethacin) to validate the model's performance in your experimental setup [1].
- **Dose-Response Studies:** The provided protocol uses a single dose. For a thorough investigation, include a dose-response curve (e.g., 1, 5, 10 mg/kg **Sigmoidin B**) to determine the optimal effective dose.
- **Time-Course Analysis:** Edema peaks rapidly [1] [4]; measure paw volume at multiple time points (e.g., 10, 30, 60, 120 min) to understand the compound's duration of action.
- **Compound Solubility:** Ensure **Sigmoidin B** is fully dissolved in the vehicle, as prenylated flavonoids can have limited aqueous solubility [5].
- **Animal Welfare:** This protocol involves creating transient inflammation and discomfort. All procedures must receive approval from your Institutional Animal Care and Use Committee (IACUC) or equivalent ethics body.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Preliminary studies on phospholipase A2-induced mouse ... [pubmed.ncbi.nlm.nih.gov]
2. Anti-Inflammatory Activities of Two Flavanones, Sigmoidin A ... [thieme-connect.com]
3. Promising Antioxidant Activity of Erythrina Genus [mdpi.com]
4. Edema formation and degranulation of mast cells by a ... [pubmed.ncbi.nlm.nih.gov]
5. Phytochemistry and pharmacology of natural prenylated ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Experimental Protocol: Sigmoidin B in PLA2-Induced Mouse Paw Edema]. Smolecule, [2026]. [Online PDF]. Available at:
[<https://www.smolecule.com/products/b600236#sigmoidin-b-phospholipase-a2-induced-edema-protocol>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States
Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com